5'-Phosphoribosyl-N-formylglycinamide

• CAS No.: 349-34-8
• Product Name: 5'-Phosphoribosyl-N-formylglycinamide
• Molecular Formula: C8H15N2O9P
• Molecular Weight: 314.19 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-[(2-formamidoacetyl)amino]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C8H15N2O9P/c11-3-9-1-5(12)10-8-7(14)6(13)4(19-8)2-18-20(15,16)17/h3-4,6-8,13-14H,1-2H2,(H,9,11)(H,10,12)(H2,15,16,17)/t4-,6-,7-,8-/m1/s1
• Standard InChIKey: VDXLUNDMVKSKHO-XVFCMESISA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@H]([C@@H](O1)NC(=O)CNC=O)O)O)OP(=O)(O)O
• SMILES: C(C1C(C(C(O1)NC(=O)CNC=O)O)O)OP(=O)(O)O
• Canonical SMILES: C(C1C(C(C(O1)NC(=O)CNC=O)O)O)OP(=O)(O)O
• Physical Description: Solid
• Description: 5'-Phosphoribosyl-N-formylglycinamide, also known as N-formylglycinamide ribonucleotide or N-formyl-gar, belongs to the class of organic compounds known as glycinamide ribonucleotides. Glycinamide ribonucleotides are compounds in which the amide N atom of glycineamide is linked to the C-1 of a ribosyl (or deoxyribosyl) moiety. Nucleotides have a phosphate group linked to the C5 carbon of the ribose (or deoxyribose) moiety. 5'-Phosphoribosyl-N-formylglycinamide is slightly soluble (in water) and a moderately acidic compound (based on its pKa). 5'-Phosphoribosyl-N-formylglycinamide exists in all eukaryotes, ranging from yeast to humans. 5'-Phosphoribosyl-N-formylglycinamide participates in a number of enzymatic reactions. In particular, Tetrahydrofolic acid and 5'-phosphoribosyl-N-formylglycinamide can be biosynthesized from 10-formyltetrahydrofolate and glycineamideribotide; which is catalyzed by the enzyme trifunctional purine biosynthetic protein adenosine-3. In addition, 5'-Phosphoribosyl-N-formylglycinamide and L-glutamine can be converted into phosphoribosylformylglycineamidine and L-glutamic acid through the action of the enzyme phosphoribosylformylglycinamidine synthase. In humans, 5'-phosphoribosyl-N-formylglycinamide is involved in the mercaptopurine action pathway, the thioguanine action pathway, the azathioprine action pathway, and the purine metabolism pathway. 5'-Phosphoribosyl-N-formylglycinamide is also involved in several metabolic disorders, some of which include xanthine dehydrogenase deficiency (xanthinuria), the gout or kelley-seegmiller syndrome pathway, adenylosuccinate lyase deficiency, and the mitochondrial dna depletion syndrome pathway. Outside of the human body, 5'-phosphoribosyl-N-formylglycinamide can be found in a number of food items such as gram bean, cherry tomato, spinach, and elliott's blueberry. This makes 5'-phosphoribosyl-N-formylglycinamide a potential biomarker for the consumption of these food products.
• Synonyms: 2-(Formylamino)-N-(5-O-phosphono-β-D-ribofuranosyl)acetamide; 2-Formamido-N-β-D-ribofuranosylacetamide 5’-(Dihydrogen phosphate); 5’-Phosphoribosyl-N-formylglycinamide; FGAR; Formylglycinamide Ribonucleotide; _x000B_N-Formylglycinamide Ribonucleotide; Phos
• PubChem Compound: 130805
• Last Modified: Nov 11 2021